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Compound of Interest

Compound Name: Elacridar

Cat. No.: B1662867 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Elacridar is paramount. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to foster a secure laboratory environment.

Personal Protective Equipment (PPE)
Given that no official Occupational Exposure Limits (OELs) have been established for

Elacridar, a conservative approach to personal protection is recommended. Engineering

controls, such as fume hoods or glove boxes, should be the primary means of exposure

control. The following table summarizes the recommended PPE for handling Elacridar powder

and solutions.
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Operation Eye Protection Hand Protection
Respiratory

Protection
Body Protection

Handling Solid

Elacridar

(weighing,

aliquoting)

Chemical safety

goggles or a face

shield.[1]

Double-gloving

with nitrile gloves

is recommended.

For prolonged

contact or when

using solvents,

consider heavier-

duty gloves like

butyl rubber or

neoprene.[2]

A NIOSH-

approved

respirator (e.g.,

N95 for powder)

or a powered air-

purifying

respirator

(PAPR) should

be used,

especially when

handling larger

quantities or

when

engineering

controls are not

sufficient.[3]

A fully buttoned

lab coat is

required. For

operations with a

higher risk of

contamination,

disposable

gowns are

recommended.

Preparing and

Handling

Elacridar

Solutions (e.g., in

DMSO)

Chemical safety

goggles or a face

shield.[1]

Nitrile gloves are

suitable for

incidental

contact. For

prolonged

contact with

Dimethyl

Sulfoxide

(DMSO), which

can facilitate skin

absorption of

other chemicals,

thicker gloves

such as butyl

rubber or

neoprene are

advised.[2][4]

Work should be

conducted in a

certified chemical

fume hood.

A lab coat is

mandatory.

Consider a

chemically

resistant apron if

there is a splash

hazard.
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Note on Glove Selection: The choice of glove material should be based on the solvent being

used and the duration of contact. Since Elacridar is often dissolved in DMSO, it is crucial to

select gloves with adequate resistance to DMSO. Nitrile gloves may degrade with prolonged

exposure to DMSO.[2] Always inspect gloves for any signs of degradation before and during

use and change them immediately if contamination is suspected.

Emergency Procedures
Prompt and appropriate action is critical in the event of an emergency. The following table

outlines the immediate steps to be taken in case of exposure or a spill.

Emergency Situation Immediate Actions

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes

immediately. Wash the affected area thoroughly

with soap and water for at least 15 minutes.

Seek medical attention if irritation persists.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Never

give anything by mouth to an unconscious

person. Seek immediate medical attention.

Accidental Spill
See the detailed "Spill Response Plan" and the

corresponding workflow diagram below.
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Proper handling and storage are crucial for maintaining the integrity of Elacridar and ensuring

laboratory safety.

Aspect Procedure

General Handling

Handle Elacridar in a designated area,

preferably within a chemical fume hood or other

containment device. Avoid the formation of dust

and aerosols. Do not eat, drink, or smoke in

areas where Elacridar is handled. Wash hands

thoroughly after handling.

Storage

Store Elacridar powder in a tightly sealed

container in a cool, dry, and well-ventilated area,

away from incompatible materials such as

strong oxidizing agents. The recommended

storage temperature is typically -20°C.[1]

Solution Stability

Solutions of Elacridar, particularly in aqueous

buffers, may have limited stability. It is

recommended to prepare solutions fresh and

use them promptly. If storage is necessary, store

aliquots in tightly sealed vials at -20°C or -80°C

to minimize degradation from freeze-thaw

cycles.

Disposal Plan
All waste containing Elacridar must be treated as hazardous waste and disposed of in

accordance with local, state, and federal regulations.
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Waste Type Disposal Procedure

Solid Elacridar Waste
Collect in a clearly labeled, sealed container

designated for hazardous chemical waste.

Elacridar Solutions

Collect in a compatible, sealed, and clearly

labeled waste container. Do not mix with

incompatible waste streams.

Contaminated Labware and PPE

Dispose of items such as pipette tips, tubes, and

gloves in a designated hazardous waste

container. Sharps should be placed in a

puncture-resistant sharps container labeled for

chemical waste.[5]

Never dispose of Elacridar or its waste down the drain or in the regular trash.[6]

Spill Response Plan
In the event of a spill of solid Elacridar, follow these steps to ensure a safe and effective

cleanup.

Evacuate and Alert: Immediately alert others in the vicinity of the spill. Evacuate the

immediate area if necessary.

Assess the Situation: From a safe distance, assess the extent of the spill and any immediate

hazards.

Don Appropriate PPE: Before attempting to clean the spill, put on the appropriate personal

protective equipment as outlined in the PPE table above, including a respirator, chemical-

resistant gloves, safety goggles, and a lab coat or disposable gown.

Contain the Spill: If it is a powder, carefully cover the spill with a damp paper towel to prevent

it from becoming airborne. For a liquid spill, use an appropriate absorbent material to contain

it.

Clean the Spill Area:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b1662867?utm_src=pdf-body
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b1662867?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


For a solid spill, gently wipe the area with the damp paper towel.

For a liquid spill, once the liquid is absorbed, carefully collect the absorbent material.

Decontaminate the Area: Clean the spill area with a suitable solvent (e.g., ethanol or a soap

and water solution), followed by a final rinse with water.

Dispose of Waste: Place all contaminated materials (paper towels, absorbent pads, gloves,

etc.) into a sealed, labeled hazardous waste container.

Report the Incident: Report the spill to your laboratory supervisor and the appropriate

environmental health and safety (EHS) office.

Below is a workflow diagram illustrating the key steps for responding to a chemical spill.
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Chemical Spill Response Workflow

Spill Occurs

Alert Others & Evacuate Immediate Area

Assess the Spill from a Safe Distance

Don Appropriate PPE

Contain the Spill

Clean Up Spill Material

Decontaminate the Area

Dispose of Contaminated Waste

Report the Incident

Spill Response Complete

Click to download full resolution via product page

Caption: A workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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